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Compound of Interest

Compound Name: Spiraeoside

Cat. No.: B190383 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory operations and

environmental responsibility. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans for Spiraeoside. The following

procedural, step-by-step guidance is based on established safety protocols for handling

hazardous chemicals in a laboratory setting.

Immediate Safety and Handling Precautions
Spiraeoside is classified as harmful if swallowed.[1] Therefore, appropriate personal protective

equipment (PPE) must be worn at all times when handling this compound. Before beginning

any disposal procedures, it is imperative to consult your institution's specific chemical hygiene

plan and local regulations. All personnel handling chemical waste must be trained in proper

waste handling and disposal procedures.[2][3]

Personal Protective Equipment (PPE):

Gloves: Wear suitable chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses or goggles.

Lab Coat: A lab coat or other protective clothing is required.
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Respiratory Protection: If there is a risk of dust formation, respiratory protection should be

worn.[4]

General Handling:

Avoid dust formation.[1]

Wash hands thoroughly after handling.[1]

Keep away from food, drink, and animal feedingstuffs.[1]

Do not eat, drink, or smoke in areas where chemicals are handled.[5]

Quantitative Data Summary
For proper waste labeling and documentation, the following key chemical identifiers for

Spiraeoside are provided.

Property Value

Chemical Name Spiraeoside, Quercetin 4′-O-glucoside

CAS Number 20229-56-5[1][6]

Molecular Formula C₂₁H₂₀O₁₂[6]

Molecular Weight 464.38 g/mol [6]

Hazard Classification
Acute Toxicity 4 (Oral), H302 (Harmful if

swallowed)[1]

Storage Store in a dry, cool place.[1]

Step-by-Step Disposal Protocol
All waste containing Spiraeoside, including the pure compound, solutions, and contaminated

materials, should be treated as hazardous chemical waste.[2][7] Under no circumstances

should Spiraeoside or its solutions be disposed of down the drain.[2][8]

Step 1: Waste Segregation
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Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure

compliant disposal.[9][10]

Solid Waste: Collect unused or expired Spiraeoside powder in a designated, compatible,

and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Spiraeoside should be collected in a separate, leak-proof

container designated for hazardous liquid waste. Ensure the container is compatible with the

solvent used.

Contaminated Materials: Items such as gloves, weighing papers, pipette tips, and paper

towels contaminated with Spiraeoside should be collected in a designated container for

chemically contaminated solid waste.[4]

Step 2: Waste Container Management
Container Selection: Use appropriate, leak-proof containers made of a material that does not

react with the waste. Plastic is often preferred.[7][9] The container must have a secure, tight-

fitting cap.[9]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("Spiraeoside"), and any other identifiers required by your institution.

[7][9]

Closure: Keep waste containers closed at all times, except when adding waste.[2][7][9]

Step 3: Storage in a Satellite Accumulation Area (SAA)
Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) at or near

the point of generation.[7][9]

The SAA must be inspected weekly for any signs of leakage.[9]

Do not accumulate more than 55 gallons of hazardous waste in an SAA.[7]

Once a container is full, it must be removed from the SAA within three days.[9]

Step 4: Final Disposal
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Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal company.[2][7] Follow all

local, state, and federal regulations for chemical waste disposal.

Disposal of Empty Containers
A container that has held Spiraeoside is still considered hazardous waste. To dispose of it as

regular trash, it must be triple-rinsed.[2]

Rinse the empty container three times with a suitable solvent (such as water or another

solvent capable of removing the residue).

Each rinse should use a volume of solvent equal to about 5% of the container's volume.[2]

Collect the rinseate and dispose of it as hazardous liquid waste.[2]

After triple-rinsing, deface or remove the original chemical label and remove the cap before

disposing of the container in the regular trash.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and steps for the proper disposal

of Spiraeoside waste.

Start: Spiraeoside Waste Generation Identify Waste Type

Solid Waste
(Unused powder, contaminated items) Solid 

Liquid Waste
(Solutions containing Spiraeoside)

 Liquid 

Collect in a labeled,
sealed hazardous solid waste container

Collect in a labeled,
leak-proof hazardous liquid waste container

Store in designated
Satellite Accumulation Area (SAA) Container Full?

 No 

Arrange for Hazardous
Waste Pickup with EHS

 Yes End: Compliant Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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